Cas no 2138103-06-5 (1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene)

1-2-Bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene is a brominated aromatic compound featuring a cyclobutylmethoxyethyl substituent. This structurally distinct molecule is valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of more complex pharmacologically active compounds or functional materials. The presence of both bromine and ether functionalities enhances its reactivity, enabling selective transformations such as nucleophilic substitutions or coupling reactions. The cyclobutyl group contributes to steric and electronic modulation, which can influence the compound's binding affinity or stability in downstream applications. Its well-defined structure ensures reproducibility in synthetic pathways, making it a reliable building block for research and industrial applications requiring precise molecular architecture.

1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene structure

2138103-06-5 structure

Product Name:1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene

CAS No:2138103-06-5

MF:C₁₄H₁₉BrO

MW:283.204063653946

CID:5937011

PubChem ID:165494707

Update Time:2025-10-29

1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene
- 1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-methylbenzene
- 2138103-06-5
- EN300-1137119
- Inchi： 1S/C14H19BrO/c1-11-4-2-7-13(8-11)14(9-15)16-10-12-5-3-6-12/h2,4,7-8,12,14H,3,5-6,9-10H2,1H3
- InChI Key： WDVPHEBPBCBWNU-UHFFFAOYSA-N
- SMILES： BrCC(C1C=CC=C(C)C=1)OCC1CCC1

Computed Properties

Exact Mass: 282.06193g/mol
Monoisotopic Mass: 282.06193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 9.2Å²

1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1137119-0.05g	1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-methylbenzene	2138103-06-5	95%	0.05g	$647.0	2023-10-26
Enamine	EN300-1137119-0.1g	1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-methylbenzene	2138103-06-5	95%	0.1g	$678.0	2023-10-26
Enamine	EN300-1137119-0.25g	1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-methylbenzene	2138103-06-5	95%	0.25g	$708.0	2023-10-26
Enamine	EN300-1137119-0.5g	1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-methylbenzene	2138103-06-5	95%	0.5g	$739.0	2023-10-26
Enamine	EN300-1137119-1.0g	1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-methylbenzene	2138103-06-5		1g	$884.0	2023-06-09
Enamine	EN300-1137119-2.5g	1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-methylbenzene	2138103-06-5	95%	2.5g	$1509.0	2023-10-26
Enamine	EN300-1137119-5.0g	1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-methylbenzene	2138103-06-5		5g	$2566.0	2023-06-09
Enamine	EN300-1137119-10.0g	1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-methylbenzene	2138103-06-5		10g	$3807.0	2023-06-09
Enamine	EN300-1137119-1g	1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-methylbenzene	2138103-06-5	95%	1g	$770.0	2023-10-26
Enamine	EN300-1137119-5g	1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-methylbenzene	2138103-06-5	95%	5g	$2235.0	2023-10-26

1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201

Additional information on 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene

Recent Advances in the Study of 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene (CAS: 2138103-06-5)

The compound 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene (CAS: 2138103-06-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent studies have demonstrated that 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene exhibits unique structural features that make it a promising candidate for the development of novel small-molecule therapeutics. Its brominated aromatic core, combined with the cyclobutylmethoxy moiety, provides a versatile scaffold for further chemical modifications. Researchers have explored its reactivity in various synthetic pathways, leading to the discovery of derivatives with enhanced pharmacological profiles.

In vitro and in vivo studies have revealed that this compound interacts with specific biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene acts as a potent inhibitor of a key kinase involved in tumor progression, suggesting its potential as an anticancer agent. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The synthesis of 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene has also been refined in recent years, with researchers developing more efficient and scalable methods. A 2022 patent application detailed a novel catalytic process that significantly improves yield and reduces byproducts, making it more feasible for industrial-scale production. These advancements are critical for translating laboratory findings into clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic option.

In conclusion, 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-methylbenzene represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural and functional properties, combined with recent advancements in synthesis and biological evaluation, position it as a promising candidate for future drug development. Continued research and innovation will be crucial to unlocking its full therapeutic potential.